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Compound of Interest

Compound Name: Triethanolamine
CAS No.: 64114-46-1
Cat. No.: B10763040
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Trolamine, also known as triethanolamine (TEA), is a versatile tertiary amine and triol widely
utilized in laboratory settings, particularly within the pharmaceutical and cosmetic industries. Its
unique chemical structure, featuring three hydroxyl groups and a tertiary amine, grants it a
range of useful properties, including the ability to act as a weak base, an emulsifier, a pH
adjuster, and a stabilizer. This in-depth technical guide provides a comprehensive overview of
the core physical and chemical properties of trolamine, detailed experimental protocols for their
determination, and a visualization of its application in a common laboratory workflow.

Core Physical and Chemical Properties

The fundamental properties of trolamine are crucial for its effective application in research and
development. The following tables summarize key quantitative data for easy reference and

comparison.

Physical Properties of Trolamine
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Property Value References
Colorless to pale yellow,

Appearance ] o [1][2]
viscous liquid

Odor Mildly ammoniacal [1]

Melting Point 17.9-21.6 °C (64.2-70.9 °F) [21[31[4]

- _ 335.4 °C (635.7 °F) with

Boiling Point - [2][3]
decomposition

Density 1.124 g/mL at 25 °C [3][4]

Vapor Pressure <0.01 hPa at 20 °C

Refractive Index n20/D 1.485 [4]

Chemical Properties of Trolamine

Property Value References

Molecular Formula CeH15NOs [3][5]

Molecular Weight 149.19 g/mol [5]

pKa 7.74 at 25 °C [2]
Approximately 10.5 (1%

pH : [6]
solution)
Miscible with water, ethanol,

B and acetone. Slightly soluble in
Solubility [2]1[4][7]

ether, benzene, and carbon

tetrachloride.

Autoignition Temperature

325 °C (617 °F)

Flash Point

179 °C (354.2 °F) - closed cup

Experimental Protocols for Property Determination
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Accurate determination of trolamine's physical and chemical properties is essential for its
proper use in the laboratory. The following are detailed methodologies for key experiments.

Determination of Melting Point by Capillary Method

The capillary method is a common and straightforward technique for determining the melting
point of a solid.[8]

Methodology:

o Sample Preparation: Ensure the trolamine sample is crystalline and dry. If it is in its liquid
form at room temperature, it should be cooled to induce crystallization. The solid sample
should be finely powdered.[8]

o Capillary Tube Loading: A small amount of the powdered sample is introduced into a
capillary tube, which is then tapped gently to pack the sample at the bottom. The packed
sample height should be 2-3 mm.[9]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically
consists of a heated block with a thermometer or a temperature probe.[10]

e Heating and Observation: The sample is heated at a controlled rate, typically 1-2 °C per
minute, as it approaches the expected melting point.[8]

e Melting Point Range: The temperature at which the first drop of liquid appears is recorded as
the beginning of the melting range. The temperature at which the entire solid has transitioned
to a liquid is the end of the melting range. For a pure substance, this range should be
narrow.[10]

Determination of Boiling Point by Micro-Boiling Point
Method

The micro-boiling point method is suitable for determining the boiling point of small quantities of
liquid.[11]

Methodology:
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o Sample Preparation: A small volume (a few drops) of liquid trolamine is placed in a small test
tube.[12]

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the liquid.[13]

e Heating: The test tube assembly is attached to a thermometer and heated in a Thiele tube
containing a high-boiling point oil. The oil is heated gently and evenly.[11][13]

o Observation: As the temperature rises, a stream of bubbles will emerge from the inverted
capillary tube. Heating is continued until a steady stream of bubbles is observed. The heat
source is then removed.[12]

» Boiling Point Determination: As the apparatus cools, the bubbling will slow and then stop.
The boiling point is the temperature at which the liquid just begins to be drawn back into the
capillary tube.[13]

Determination of Density using a Pychometer

A pycnometer is a flask with a specific, accurately known volume, used to determine the
density of a liquid.[14]

Methodology:

o Clean and Weigh the Pycnometer: The pycnometer is thoroughly cleaned, dried, and its
empty mass is accurately weighed on an analytical balance.

 Fill with Trolamine: The pycnometer is filled with trolamine, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

e Weigh the Filled Pycnometer: The mass of the pycnometer filled with trolamine is accurately
measured.

o Determine the Mass of Trolamine: The mass of the trolamine is calculated by subtracting the
mass of the empty pycnometer from the mass of the filled pycnometer.

o Calculate Density: The density of the trolamine is calculated by dividing its mass by the
known volume of the pycnometer. For highest accuracy, the temperature of the liquid should
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be recorded and controlled.[15]

Determination of pKa by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the dissociation constant

(pKa) of a weak base like trolamine.[16][17]

Methodology:

Sample Preparation: A known concentration of trolamine is dissolved in deionized water. The
solution should be of sufficient concentration to provide a clear titration curve.[18]

Titration Setup: A calibrated pH electrode is immersed in the trolamine solution, which is
continuously stirred with a magnetic stirrer.[18]

Titration: A standard solution of a strong acid (e.g., hydrochloric acid) of known concentration
is added to the trolamine solution in small, precise increments using a burette.[19]

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing
the solution to equilibrate.

Data Analysis: A titration curve is generated by plotting the pH of the solution against the
volume of titrant added. The pKa is determined from the pH at the half-equivalence point,
where half of the trolamine has been neutralized. This point corresponds to the inflection
point of the titration curve.[20]

Determination of Aqueous Solubility by the Shake-Flask
Method

The shake-flask method is a classical and reliable technique for determining the

thermodynamic solubility of a compound.[21][22]

Methodology:

Preparation of Saturated Solution: An excess amount of trolamine is added to a known
volume of water in a flask.[23]
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o Equilibration: The flask is sealed and agitated (e.g., on a shaker) at a constant temperature
for an extended period (typically 24-48 hours) to ensure that equilibrium is reached between
the dissolved and undissolved solute.[22]

o Phase Separation: After equilibration, the undissolved portion of the trolamine is separated
from the saturated solution by filtration or centrifugation.[24]

o Concentration Analysis: The concentration of trolamine in the clear, saturated aqueous
phase is determined using a suitable analytical method, such as UV-Vis spectroscopy, high-
performance liquid chromatography (HPLC), or titration.[23][24]

o Solubility Determination: The determined concentration represents the aqueous solubility of
trolamine at the specified temperature.[22]

Laboratory Application Workflow: Emulsion
Formulation

Trolamine is frequently used as an emulsifying agent in the preparation of oil-in-water
emulsions, which are common in pharmaceutical and cosmetic formulations.[6][25] The
following diagram illustrates a typical workflow for creating a stable topical emulsion using

trolamine.
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e To cite this document: BenchChem. [Trolamine: A Comprehensive Technical Guide for
Laboratory Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763040/docs#trolamine-a-comprehensive-
technical-guide-for-laboratory-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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